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Compound of Interest

Compound Name: DBHDA

Cat. No.: B1669862

Disclaimer: The following information is provided for 1,6-Hexanediol diacrylate (HDDA), as
"DBHDA" is not a recognized chemical identifier. It is presumed to be a typographical error.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 1,6-Hexanediol diacrylate (HDDA).
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Quantitative Data Summary

For quick reference, the following tables summarize key quantitative data for HDDA.

Table 1: Physical and Chemical Properties of 1,6-Hexanediol diacrylate
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Property

Value

CAS Number

13048-33-4[1][2]

Molecular Formula

C12H1804[1]

Molecular Weight

226.28 g/mol [3]

Physical Description

Clear yellow liquid with a mild ester-like odor[3]

Boiling Point >100°C (polymerizes)
Melting Point 5°C
Density 1.01 g/cm3 at 25°CJ[2]

Vapor Pressure

0.0006 hPa at 20°C[4]

Flash Point

>200°F (>93.3°C)[3]

Table 2: Occupational Exposure Limits for 1,6-Hexanediol diacrylate

Organization

Limit

AIHA WEEL (8h TWA)

1 mg/m3[1]

Table 3: GHS Hazard Classification for 1,6-Hexanediol diacrylate
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation 2
[41[5]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2][5]
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction[1][2][5][6][7]
) H400: Very toxic to aquatic
Acute Aquatic Hazard 1 ]
life[2]
_ _ H411: Toxic to aquatic life with
Chronic Aquatic Hazard 2

long lasting effects[2][8]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to the following procedural steps is mandatory when handling HDDA to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation
o Ventilation: Always handle HDDA in a well-ventilated area.[5][8] A chemical fume hood is

recommended to control vapors and mists.[9]

e Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible in the immediate work area.[4]

« Ignition Sources: Keep the chemical away from open flames, sparks, and hot surfaces.[5][7]
Use non-sparking tools.[5]

Personal Protective Equipment (PPE) Selection and Use

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to
EN 166 or NIOSH standards).[5]
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¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves.[5] Always inspect gloves for integrity before
use.[5]

o Protective Clothing: Wear fire/flame resistant and impervious clothing to prevent skin
contact.[5]

» Respiratory Protection:

o If exposure limits are exceeded or if irritation is experienced, use a NIOSH-approved full-
face chemical cartridge respirator with appropriate organic vapor cartridges.[10]

o A half-face respirator with the same cartridges and airtight goggles can be a substitute, but

offers a lower level of protection.[10]

Handling and Storage Procedures

¢ Avoid Contact: Prevent all contact with skin and eyes.[5] Do not breathe mist, gas, or vapors.

[5]

e Hygiene: Wash hands thoroughly after handling.[5][6] Contaminated work clothing should not
be allowed out of the workplace and must be washed before reuse.[5][6]

e Storage:
o Store in a cool, dark, and well-ventilated place.[11]

o HDDA is temperature-sensitive and may undergo autoxidation to form explosive peroxides

upon exposure to air.[5]

o The effectiveness of inhibitors is dependent on the presence of oxygen; store under air,

not an inert atmosphere.[5]

Accidental Release Measures

 |solate the Area: In case of a spill, immediately isolate the leak area in all directions for at
least 50 meters for liquids.[12]
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» Personal Precautions: Evacuate personnel to a safe area.[5] Wear the appropriate PPE as
described above.[5]

e Containment and Cleanup:
o Use an inert absorbent material like sand or earth to contain the spill.[8]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[5]

o Solvent wash all contaminated surfaces with alcohol, followed by a strong soap and water
solution.[12]

Disposal Plan

e Waste Containers: Dispose of HDDA and any contaminated materials in suitable, labeled,
and closed containers.[5]

¢ Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[6][11] Do not allow the chemical to enter
drains or waterways.[4][5]

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service.[6]

Mandatory Visualization

The following workflow diagram illustrates the essential steps for the safe handling of 1,6-
Hexanediol diacrylate in a laboratory setting.
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Caption: Workflow for the safe handling of 1,6-Hexanediol diacrylate (HDDA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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